5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline

• IUPAC Name: 5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline
• InChI: InChI=1S/C14H14N4O/c1-9-3-4-10(7-11(9)15)12-8-18-13(16-12)5-6-14(17-18)19-2/h3-8H,15H2,1-2H3
• InChI Key: WYZISNYXUJFXTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)N
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol
• CAS No.: 1286732-85-1

Description

Synthesis Analysis

The synthesis of imidazo[1,2-b]pyridazine derivatives involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A method of synthesizing imidazo[1,5-b]pyridazines involves heterocyclization of pyridazines containing an acylaminomethyl group at position 3 to form the imidazole ring.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The synthesis of 6-methoxyimidazo[1,2-b]pyridazine and its 2-methyl analog has been a subject of research. Notably, the heterocyclic system of these compounds can undergo the Mannich reaction, indicating versatility in chemical reactions (Lombardino, 1968).

Chemical Reactions and Derivatives

• Nucleophilic Attack and Compound Formation : Nucleophilic attack of certain compounds by hydrazines or hydrazdes leads to the formation of substituted N-aminoimidazoles, triazolo[1,2,4][1,5-a]pyrazines, and imidazo[1,2-a]pyrazines. This demonstrates the reactivity of this class of compounds in forming diverse heterocyclic structures (Legroux et al., 1987).

Potential Applications in Drug Development

• Antiulcer Drug Research : Compounds with the imidazo[1,2-a]pyridinylalkylbenzoxazole structure, which is closely related to 5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline, have been investigated for their potential as histamine H2-receptor antagonists with significant antiulcer activities (Katsura et al., 1992).
• Central Nervous System Activity : Syntheses of compounds structurally similar to this compound have been reported, with studies focusing on their ability to interact with the central nervous system (Barlin et al., 1992).

Pharmacophore Design

• Alpha(1)-Adrenoceptor Antagonists : The design and synthesis of compounds involving heterocyclic rings like imidazole and pyridazinone, similar to this compound, have been explored for their alpha(1)-adrenoceptor blocking properties, demonstrating potential medicinal chemistry applications (Betti et al., 2002).

Mechanism of Action

Target of Action

The primary target of 5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis . It is upregulated and overexpressed in certain conditions such as multiple myeloma .

Mode of Action

This compound interacts with TAK1 by inhibiting its enzymatic activity . The imidazo[1,2-b]pyridazine moiety in the compound binds to the hinge region of kinases, and substitutions at specific positions dictate kinase selectivity and potency .

Biochemical Pathways

The inhibition of TAK1 affects various biochemical pathways. TAK1 is activated by various extracellular signals, including cytokines, growth factors, and Toll-like receptor ligands . By inhibiting TAK1, these pathways are disrupted, leading to downstream effects such as the suppression of cell growth and induction of apoptosis .

Pharmacokinetics

The compound’s ability to inhibit tak1 at nanomolar concentrations suggests it has good bioavailability .

Result of Action

The inhibition of TAK1 by this compound results in the suppression of cell growth and induction of apoptosis . This makes it a potential therapeutic agent for conditions where TAK1 is overexpressed, such as multiple myeloma .

Synthesis routes and methods

Procedure details

To a stirred solution of 6-methoxy-2-(4-methyl-3-nitrophenyl)imidazo[1,2-b]pyridazine (0.5 g, 1.75 mmol) in ethanol (20 mL) and water (5 mL) containing AcOH (10.5 mmol) is added iron (0.491 g, 8.79 mmol). The mixture is heated at 80° C. for 4 hours, cooled, concentrated under reduced pressure, and sat. aqueous NaHCO3 (100 mL) is added. The mixture is extracted with EtOAc (3×50 mL), the organic layer is collected, dried over Na2SO4, filtered and concentrated to dryness. The crude product is purified via chromatography (hexanes to EtOAc) to afford the title compound (0.328 g, 73%) as a light yellow solid: Rf 0.21 (EtOAc); LCMS (m/z)=255.5 [M+H]+, tR=4.89 min. (10 min run).